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Compound of Interest

Compound Name: 2,3,3-Trimethylbutanoic acid

CAS No.: 19910-29-3

Cat. No.: B010175

Get Quote

Executive Summary
This technical guide analyzes the reactivity profiles of branched-chain carboxylic acids

(BCCAs), specifically focusing on the structural progression from unbranched (Butyric) to

-branched (Isobutyric) to fully

-quaternary (Pivalic) systems. For drug development professionals, understanding these
differences is critical: while branching introduces synthetic challenges, it offers profound
advantages in metabolic stability and oral bioavailability.

Physicochemical Profile: The Steric Gradient
The introduction of alkyl groups at the

-position drastically alters the electronic and steric landscape of the carboxyl group. The Taft
Steric Parameter (

) quantifies this effect, showing a logarithmic decrease in reactivity as branching increases.
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Property
Butyric Acid

(Reference)

Isobutyric Acid (

-Branched)

Pivalic Acid (

-Quaternary)

Structure

Steric Bulk Linear Moderate High (Steric Shield)

Taft Steric Parameter (

)
-0.39 -0.47

-1.54 (Significant

Drop)

pKa (25°C) 4.82 4.86 5.03

LogP (Lipophilicity) ~0.79 ~0.94 ~1.35

Primary Utility Solubilizing Group Bioisostere
Metabolic Blocker /

Prodrug

Expert Insight: Pivalic acid is a weaker acid (pKa 5.03) than its counterparts.[1][2][3][4][5][6][7]

This is counter-intuitive if considering only the inductive effect (+I) of methyl groups, which

should destabilize the anion. However, the steric inhibition of solvation is the dominant factor

here; the bulky tert-butyl group prevents water molecules from effectively stabilizing the

carboxylate anion, making ionization thermodynamically less favorable.

Synthetic Reactivity: Overcoming the Steric Wall
In amide coupling and esterification, reactivity does not scale linearly; it drops off precipitously

with

-quaternary substitution.

Mechanism of Resistance
The tetrahedral intermediate formed during nucleophilic acyl substitution is crowded. In pivalic

acid, the tert-butyl group creates a "Steric Cone" that blocks the trajectory of incoming

nucleophiles (105-109° approach angle).
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Steric Environment
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Experimental Protocol: Coupling Hindered Acids
Standard carbodiimide couplings (EDC/NHS) often fail with pivalic acid derivatives due to slow

kinetics allowing side reactions (e.g., N-acylurea formation) to dominate.

Recommended Protocol: Acid Chloride Activation Method Use this for Pivalic/Neopentanoic

derivatives where standard coupling yields <30%.

Activation:

Dissolve 1.0 eq of Pivalic Acid in dry DCM under

.

Add 1.2 eq Oxalyl Chloride dropwise at 0°C.

Add catalytic DMF (1-2 drops). Gas evolution (

,

,

) confirms activation.

Stir 2h at RT. Concentrate in vacuo to remove excess oxalyl chloride.

Coupling:
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Redissolve the crude acid chloride in dry DCM.

Add 1.1 eq Amine and 1.5 eq DIPEA (base) at 0°C.

Critical Step: Add 0.1 eq DMAP. The formation of the highly reactive N-acylpyridinium

intermediate is essential to overcome the steric barrier of the tert-butyl group.

Stir 12-24h at RT (Heat to 40°C if necessary).

Validation:

Monitor by TLC/LCMS. The acid chloride is moisture sensitive; quench a small aliquot with

methanol to check for methyl ester formation if the reaction appears stalled.

Metabolic Stability: The "Metabolic Shield" Effect
In drug design, the primary advantage of BCCAs is their resistance to metabolic degradation.

-Oxidation Blockade: Fatty acid metabolism requires the formation of a

-keto intermediate.

-Quaternary carbons (like in Pivalic acid) lack the

-protons necessary for the initial dehydrogenation step, rendering the chain immune to

-oxidation.

Glucuronidation Resistance: The steric bulk hinders the approach of UDP-

glucuronosyltransferases (UGTs), significantly prolonging half-life compared to linear

analogs.
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Carboxylic Acid Drug Candidate
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Case Study: Prodrug Design Pivaloyloxymethyl (POM) esters are widely used prodrug moieties

(e.g., in antibiotic prodrugs like Pivampicillin). The pivalic ester linkage is stable enough to

survive gastric acid and plasma esterases long enough to improve oral absorption, but is

eventually cleaved intracellularly. A linear butyrate ester would be hydrolyzed too rapidly in the

plasma to be effective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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